3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• IUPAC Name: 3-methyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C19H24N2O4S2/c1-3-12-26(22,23)21-11-5-7-16-14-17(9-10-19(16)21)20-27(24,25)18-8-4-6-15(2)13-18/h4,6,8-10,13-14,20H,3,5,7,11-12H2,1-2H3
• InChI Key: RYRIFGCDZZFKBC-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=CC(=C3)C
• Molecular Formula: C19H24N2O4S2
• Molecular Weight: 408.5 g/mol

Description

Sulfonamides are a group of compounds containing the sulfonamide functional group, which is an organosulfur group with the structure R−S(=O)2−NR2. They are typically crystalline and are used in many important drugs.

Synthesis Analysis

Sulfonamides can be prepared in the laboratory in many ways. The classic approach entails the reaction of sulfonyl chlorides with an amine. A base such as pyridine is typically added to absorb the HCl that is generated.

Molecular Structure Analysis

The sulfonamide functional group consists of a sulfonyl group (O=S=O) connected to an amine group (−NH2).

Chemical Reactions Analysis

Sulfonamides undergo a variety of acid-base reactions. The N-H bond can be deprotonated. The alkylsulfonamides can be deprotonated at carbon. Arylsulfonamides undergo ortho-lithiation.

Physical And Chemical Properties Analysis

Sulfonamides are typically crystalline. The formation of a sulfonamide is a classic method to convert an amine into a crystalline derivative which can be identified by its melting point.

Future Directions

The development of new sulfonamides and their derivatives continues to be an active area of research, with potential applications in treating a diverse range of diseases.